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Compound of Interest

Compound Name: BMS-303141

Cat. No.: B1667198 Get Quote

BMS-303141 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and storage of BMS-303141. Below

you will find frequently asked questions, troubleshooting guides, and detailed experimental

protocols to ensure the successful use of this compound in your experiments.

Frequently Asked Questions (FAQs)
Q1: How should I store the lyophilized powder of BMS-303141?

The lyophilized powder of BMS-303141 should be stored at -20°C in a desiccated environment.

[1] Under these conditions, the compound is stable for up to 24-36 months.[1][2]

Q2: What is the recommended solvent for preparing a stock solution of BMS-303141?

BMS-303141 is soluble in DMSO and ethanol.[1] For a stock solution, DMSO is commonly

used.[1][2][3] It is recommended to use fresh, anhydrous DMSO as moisture can reduce

solubility.[2]

Q3: How do I prepare a stock solution of BMS-303141?

To prepare a 15 mM stock solution, for example, you can reconstitute 5 mg of the lyophilized

powder in 0.79 mL of DMSO.[1] To aid dissolution, you can warm the tube at 37°C for 10

minutes and/or sonicate it.[3]
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Q4: How should I store the BMS-303141 stock solution?

Stock solutions should be aliquoted to avoid multiple freeze-thaw cycles and stored at -20°C or

-80°C.[1][2] The stability of the solution depends on the storage temperature.

Q5: What is the stability of the stock solution at different temperatures?

The stability of BMS-303141 in solution is summarized in the table below.

Storage Temperature Solvent Stability Duration

-20°C DMSO Up to 3 months[1]

-80°C DMSO Up to 1 year[2]

Q6: What is the solubility of BMS-303141 in different solvents?

The solubility of BMS-303141 can vary slightly between suppliers. The table below provides a

summary of reported solubilities.

Solvent Concentration

DMSO ≥21.2 mg/mL[3]

DMSO 25 mg/mL[1]

DMSO 85 mg/mL (200.32 mM)[2]

Ethanol 20 mg/mL[1]

Ethanol 21.21 mg/mL (50 mM)

Q7: Is BMS-303141 soluble in aqueous solutions?

BMS-303141 is insoluble in water.[3] For in vivo studies, specific formulations are required,

such as suspending a DMSO stock solution in corn oil or using a vehicle of DMSO, PEG300,

Tween-80, and saline.[2][4]
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Issue: My BMS-303141 solution appears to have precipitated after thawing.

Cause: The compound may have come out of solution during freezing or due to temperature

fluctuations.

Solution: Gently warm the vial to 37°C for 10-15 minutes and vortex or sonicate until the

precipitate is redissolved.[3] Always ensure the solution is clear before use. To avoid this,

ensure you are not exceeding the solubility limit for the chosen solvent and consider storing

at a lower concentration if precipitation is a recurring issue.

Issue: I am observing a decrease in the activity of my BMS-303141 solution over time.

Cause: This could be due to degradation from improper storage or multiple freeze-thaw

cycles.

Solution: Ensure you are following the recommended storage conditions. Aliquot your stock

solution into single-use volumes to minimize freeze-thaw cycles.[1][2] If degradation is

suspected, it is recommended to use a fresh vial of the compound.

Issue: I am having trouble dissolving the lyophilized powder.

Cause: The compound may require assistance to fully dissolve.

Solution: After adding the solvent, warm the vial to 37°C for 10 minutes and use a vortex or

an ultrasonic bath to aid dissolution.[3] Also, ensure you are using a high-quality, anhydrous

solvent, as the presence of moisture can affect solubility.[2]
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Troubleshooting BMS-303141 Solution Stability

Start: Issue with BMS-303141 Solution

Precipitation Observed?

Loss of Activity?

No

Warm to 37°C and sonicate.
Is it resolved?

Yes

Difficulty Dissolving?

No

Review storage conditions and handling.
Were there multiple freeze-thaw cycles?

Yes

Warm to 37°C, vortex, and sonicate.
Using anhydrous solvent?

Yes

Check if solubility limit was exceeded.
Consider lowering concentration.

No

Issue Resolved

Yes

No Use a fresh aliquot or vial.

Yes

Yes

Use fresh, anhydrous solvent.

No
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Troubleshooting workflow for BMS-303141 solution stability.
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Experimental Protocols
Preparation of BMS-303141 Stock Solution

Allow the lyophilized BMS-303141 vial to equilibrate to room temperature for at least 60

minutes before opening.

Add the calculated volume of anhydrous DMSO to the vial to achieve the desired

concentration (e.g., for a 15 mM stock, add 0.79 mL of DMSO to 5 mg of powder).[1]

To facilitate dissolution, gently warm the vial at 37°C for 10 minutes.[3]

Vortex the vial and/or place it in an ultrasonic bath until the solution is clear and all solid has

dissolved.[3]

Dispense the stock solution into single-use aliquots in tightly sealed vials.

Store the aliquots at -20°C for short-term storage (up to 3 months) or -80°C for long-term

storage (up to 1 year).[1][2]
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BMS-303141 Stock Solution Preparation Workflow

Start: Lyophilized BMS-303141

Equilibrate vial to room temperature

Add anhydrous DMSO

Warm to 37°C, vortex, and/or sonicate

Is solution clear?

No

Aliquot into single-use vials

Yes

Store at -20°C or -80°C

Ready for use

Click to download full resolution via product page

Workflow for preparing a BMS-303141 stock solution.
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In Vitro Cell-Based Assay Protocol (Example)
This protocol is an example for assessing the effect of BMS-303141 on lipid synthesis in

HepG2 cells.

Cell Seeding: Seed HepG2 cells in a suitable culture plate at a density that will not lead to

over-confluence during the experiment.

Compound Preparation: Thaw a single-use aliquot of the BMS-303141 DMSO stock solution.

Prepare serial dilutions in culture medium to achieve the desired final concentrations. The

final DMSO concentration in the culture should be kept low (e.g., <0.1%) to avoid solvent

toxicity.

Treatment: Add the BMS-303141 dilutions to the cells and incubate for the desired duration

(e.g., 6 hours).[3]

Assay: Perform the desired assay to measure the biological effect. For instance, to measure

the inhibition of lipid synthesis, [14C]-alanine can be added for the last 4 hours of incubation,

followed by lipid extraction and measurement of radiolabel incorporation.[2]

Signaling Pathway
BMS-303141 is a potent inhibitor of ATP-citrate lyase (ACL).[1][2][4] ACL is a key enzyme in

the cytosol that catalyzes the conversion of citrate and Coenzyme A (CoA) into acetyl-CoA and

oxaloacetate, a crucial step for de novo fatty acid and cholesterol biosynthesis.[1][5][6] By

inhibiting ACL, BMS-303141 reduces the availability of cytosolic acetyl-CoA, thereby impacting

these biosynthetic pathways.[6][7] In some cancer cells, this inhibition can lead to the induction

of endoplasmic reticulum (ER) stress, activating the p-eIF2α/ATF4/CHOP pathway and

promoting apoptosis.[1][6][8]
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BMS-303141 Mechanism of Action
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Signaling pathway showing BMS-303141 inhibition of ACL.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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